Cas no 53098-66-1 (12-Nonacosanone)

• Product Name: 12-Nonacosanone
• CAS No: 53098-66-1
• MF: C₂₉H₅₈O
• MW: 422.770229816437
• CID: 1580612
• PubChem ID: 71365372
• Update Time: 2025-04-21

12-Nonacosanone Chemical and Physical Properties

Names and Identifiers

• 12-Nonacosanone
• nonacosan-12-one
• DTXSID60788791
• 53098-66-1
• SCHEMBL23530128

• Inchi： 1S/C29H58O/c1-3-5-7-9-11-13-14-15-16-17-18-20-22-24-26-28-29(30)27-25-23-21-19-12-10-8-6-4-2/h3-28H2,1-2H3
• InChI Key： KPFPBNBKFLIUBL-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 422.44904
• Monoisotopic Mass: 422.448766469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 26
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones